Cas no 1780007-65-9 (tert-butyl 2-(4-aminobutan-2-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(4-aminobutan-2-yl)pyrrolidine-1-carboxylate
• CAS No: 1780007-65-9
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 6378199
• PubChem ID: 84069266
• Update Time: 2025-11-06

tert-butyl 2-(4-aminobutan-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-aminobutan-2-yl)pyrrolidine-1-carboxylate
• EN300-1880561
• 1780007-65-9

• Inchi： 1S/C13H26N2O2/c1-10(7-8-14)11-6-5-9-15(11)12(16)17-13(2,3)4/h10-11H,5-9,14H2,1-4H3
• InChI Key： LHUXOEXBFBZRDL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(C)CCN)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(4-aminobutan-2-yl)pyrrolidine-1-carboxylate

tert-butyl 2-(4-aminobutan-2-yl)pyrrolidine-1-carboxylate (CAS No. 1780007-65-9): A Comprehensive Overview

tert-butyl 2-(4-aminobutan-2-yl)pyrrolidine-1-carboxylate (CAS No. 1780007-65-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBAPC, is a derivative of pyrrolidine and features a tert-butyl protecting group, making it an important intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl 2-(4-aminobutan-2-yl)pyrrolidine-1-carboxylate consists of a pyrrolidine ring with an amino-substituted butane chain attached to one of the nitrogen atoms. The tert-butyl group on the carboxylic acid provides stability and protection during synthetic processes, allowing for precise manipulation and functionalization of the molecule.

Recent advancements in the field of medicinal chemistry have highlighted the potential of TBAPC in the development of novel therapeutic agents. Studies have shown that this compound can serve as a key intermediate in the synthesis of drugs targeting various diseases, including neurological disorders, cardiovascular conditions, and cancer. The ability to introduce specific functional groups onto the pyrrolidine ring and the butane chain makes TBAPC a valuable starting material for creating compounds with tailored biological activities.

In particular, tert-butyl 2-(4-aminobutan-2-yl)pyrrolidine-1-carboxylate has been utilized in the synthesis of small molecules that modulate G protein-coupled receptors (GPCRs), which are crucial targets for many therapeutic interventions. GPCRs are involved in a wide range of physiological processes, and their modulation can lead to therapeutic benefits in conditions such as pain management, inflammation, and metabolic disorders.

One notable application of TBAPC is in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The tert-butyl protecting group allows for controlled deprotection and further functionalization, enabling the synthesis of SSRIs with improved pharmacological properties. For example, researchers have used TBAPC to synthesize derivatives with enhanced selectivity and reduced side effects compared to existing SSRIs.

Beyond its role in drug discovery, tert-butyl 2-(4-aminobutan-2-yl)pyrrolidine-1-carboxylate has also found applications in the field of materials science. The unique properties of this compound make it suitable for use in the synthesis of polymers and other advanced materials. For instance, TBAPC can be incorporated into polymer chains to impart specific functionalities such as biodegradability, biocompatibility, or enhanced mechanical strength.

In addition to its synthetic utility, tert-butyl 2-(4-aminobutan-2-yl)pyrrolidine-1-carboxylate has been studied for its potential as a chiral building block. Chirality is a critical aspect in many pharmaceuticals, as enantiomers can exhibit different biological activities and pharmacokinetic profiles. The ability to synthesize enantiomerically pure forms of TBAPC has opened up new avenues for creating chiral drugs with improved efficacy and safety profiles.

The synthesis of tert-butyl 2-(4-aminobutan-2-yl)pyrrolidine-1-carboxylate typically involves several steps, including the formation of the pyrrolidine ring and the introduction of the amino-substituted butane chain. Recent research has focused on optimizing these synthetic routes to improve yield, purity, and scalability. Advanced techniques such as catalytic asymmetric synthesis and flow chemistry have been employed to enhance the efficiency and sustainability of TBAPC production.

From a safety perspective, tert-butyl 2-(4-aminobutan-2-yl)pyrrolidine-1-carboxylate is generally considered safe for laboratory use when proper handling protocols are followed. However, like any chemical compound, it should be stored and handled according to standard safety guidelines to prevent exposure and ensure laboratory safety.

In conclusion, tert-butyl 2-(4-aminobutan-2-yl)pyrrolidine-1-carboxylate (CAS No. 1780007-65-9) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, materials science, and chiral synthesis. Its unique chemical structure and versatile synthetic properties make it an invaluable tool for scientists working across various disciplines. As research continues to advance, it is likely that new applications and uses for TBAPC will be discovered, further solidifying its importance in the scientific community.